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Compound of Interest

Compound Name: GSK1904529A

Cat. No.: B1684703

Application Notes and Protocols for GSK1904529A

Introduction

GSK1904529A is a potent and selective, ATP-competitive inhibitor of the insulin-like growth
factor-1 receptor (IGF-1R) and the insulin receptor (IR).[1][2][3][4] It demonstrates significant
anti-proliferative activity in a variety of tumor cell lines and has been evaluated for its anti-tumor
effects in preclinical models.[5][6][7] These application notes provide detailed protocols for the
preparation and storage of GSK1904529A stock solutions for use in research and drug
development settings.

Chemical Properties

A summary of the key chemical properties of GSK1904529A is provided in the table below.

Property Value Reference
Molecular Formula Ca4H47F2NoOsS [8]
Molecular Weight 851.96 g/mol [11[4116]
Purity >98% [8]

Form Solid [8]
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Mechanism of Action

GSK1904529A is a reversible and ATP-competitive inhibitor of both IGF-1R and IR.[1][8] It
effectively blocks the ligand-induced autophosphorylation of these receptors, which
subsequently inhibits downstream signaling pathways, including the PISK/AKT and MAPK/ERK
pathways.[1][5][8] This inhibition of critical signaling cascades leads to cell cycle arrest,
primarily at the G1 phase, and a reduction in cell proliferation.[1][5]

The following diagram illustrates the signaling pathway inhibited by GSK1904529A.
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Figure 1: GSK1904529A Signaling Pathway Inhibition.

Protocols
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Stock Solution Preparation

GSK1904529A is sparingly soluble in agueous solutions but is soluble in organic solvents such
as dimethyl sulfoxide (DMSOQ).[6][8] The following protocol describes the preparation of a 10
mM stock solution in DMSO.

Materials:

GSK1904529A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipette

Protocol:

Equilibrate the GSK1904529A powder to room temperature before opening the vial to
prevent condensation.

e Weigh the required amount of GSK1904529A powder. For a 10 mM stock solution, you will
need 8.52 mg of GSK1904529A for every 1 mL of DMSO.

e Add the appropriate volume of anhydrous DMSO to the vial containing the GSK1904529A
powder.

» Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath and/or sonication can be used to aid dissolution.[6][8]

 Visually inspect the solution to ensure there are no undissolved particulates.

 Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to
minimize freeze-thaw cycles.[1]

The following diagram outlines the workflow for preparing the GSK1904529A stock solution.
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Figure 2: Workflow for GSK1904529A Stock Solution Preparation.

Storage of Stock Solutions

Proper storage of GSK1904529A is crucial to maintain its stability and activity.
Solid Compound:

» Store the solid powder at -20°C for long-term storage, where it can be stable for up to three
years.[1]

Stock Solutions:
o For long-term storage (up to one year), store the aliquoted stock solutions at -80°C.[1]
o For short-term storage (up to one month), store the aliquots at -20°C.[1]

e Avoid repeated freeze-thaw cycles.[1]

Storage Condition Duration Reference
Solid Powder Up to 3 years at -20°C [1]
Stock Solution in DMSO Up to 1 year at -80°C [1]
Stock Solution in DMSO Up to 1 month at -20°C [1]

Experimental Data
In Vitro Activity

GSK1904529A exhibits potent inhibitory activity against IGF-1R and IR in both cell-free and
cell-based assays.
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Assay Type Target ICs0 | Ki Reference
Cell-free Assay IGF-1R 27 nM [11121[8]
Cell-free Assay IR 25 nM [1][2][8]
Enzyme Inhibition IGF-1R Ki=1.6 nM [1][8]
Enzyme Inhibition IR Ki=1.3nM [1]

Cellular Proliferation ICso Values

The anti-proliferative effects of GSK1904529A have been demonstrated across a range of
cancer cell lines.

Cell Line Cancer Type ICso0 Reference
TC-71 Ewing's Sarcoma 35nM [1][6]
SK-N-MC Ewing's Sarcoma 43 nM [1][6]
NIH-3T3/LISN Fibrosarcoma 60 nM [1]

RD-ES Ewing's Sarcoma 62 nM [1]

COLO 205 Colorectal Cancer 61 nM [1]
NCI-H929 Multiple Myeloma 81 nM [6]

MCF7 Breast Cancer 137 nM [6]

Disclaimer: This information is intended for research use only and is not for use in diagnostic or
therapeutic procedures. Researchers should always refer to the manufacturer's specific
instructions and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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